Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)-

• CAS RN: 180537-61-5
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-N-(6-methylpyridin-2-yl)-2,4-dioxobutanamide
• InChI: InChI=1S/C17H16N2O4/c1-11-4-3-5-16(18-11)19-17(22)15(21)10-14(20)12-6-8-13(23-2)9-7-12/h3-9H,10H2,1-2H3,(H,18,19,22)
• InChI Key: PJDFWTPHEIOQJM-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)C(=O)CC(=O)C2=CC=C(C=C2)OC
• synonyms: alpha,gamma-Dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)benzenebutanamide

Description

Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)-, also known as Compound A, is a synthetic compound with potential therapeutic applications.

Mechanism Of Action

The mechanism of action of Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer. It has also been shown to modulate the activity of certain neurotransmitters in the brain.

Biochemical And Physiological Effects

Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One advantage of using Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A in lab experiments is its high potency and specificity. It can be used at low concentrations to achieve significant effects. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of natural compounds in the body.

Future Directions

There are several future directions for research on Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A. One area of interest is its potential use in the treatment of neurodegenerative diseases. It has been shown to improve cognitive function in animal models of Alzheimer's and Parkinson's. Another area of interest is its potential use in combination with other compounds for the treatment of cancer. It has been shown to have synergistic effects with certain chemotherapy drugs. Additionally, further studies are needed to fully understand the mechanism of action of Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A and its potential side effects.

Synthesis Methods

Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A is synthesized through a multi-step process involving the reaction of various chemical intermediates. The synthesis method involves the use of reagents such as butyl lithium, carbon dioxide, and pyridine. The final product is obtained through a series of purification steps including recrystallization and column chromatography.

Scientific Research Applications

Benzenebutanamide, alpha,gamma-dioxo-4-methoxy-N-(6-methyl-2-pyridinyl)- A has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.